Cas no 1096594-11-4 ((3R,4S)-4-Aminooxan-3-ol hydrochloride)

• Product Name: (3R,4S)-4-Aminooxan-3-ol hydrochloride
• CAS No: 1096594-11-4
• MF: C₅H₁₂ClNO₂
• MW: 153.6073
• MDL: MFCD23159220
• CID: 3040960
• PubChem ID: 67324376
• Update Time: 2024-11-03

(3R,4S)-4-Aminooxan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Aminotetrahydro-2H-pyran-3-ol hydrochloride
• (3R,4S)-4-aminooxan-3-ol hydrochloride
• (3R,4S)-4-Aminooxan-3-ol HCl
• (3S,4S)-4-aminooxan-3-ol hydrochloride
• (3R,4R)-4-Aminotetrahydro-2H-pyran-3-ol hydrochloride
• SB12647
• AK171944
• (3R,4S)-4-Aminotetrahydropyran-3-ol HCl
• (3R,4S)-4-Amino-tetrahydro-pyran-3-ol hydrochloride
• CS-0053298
• AT20174
• AS-35010
• 215941-06-3
• trans-4-Aminotetrahydro-2H-pyran-3-ol hydrochloride
• MFCD28099083
• 1096594-11-4
• MFCD23159220
• AKOS025291351
• (3R,4S)-4-aminooxan-3-ol;hydrochloride
• (3R,4S)-4-Aminooxan-3-ol hydrochloride

• MDL： MFCD23159220
• Inchi： 1S/C5H11NO2.ClH/c6-4-1-2-8-3-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m0./s1
• InChI Key： GZXXMEFWSWRREY-FHAQVOQBSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])[C@@]([H])([C@]([H])(C1([H])[H])O[H])N([H])[H]

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5